Cas no 13725-33-2 (Indigodisulfonic Acid Dipotassium Salt)

• Product Name: Indigodisulfonic Acid Dipotassium Salt
• CAS No: 13725-33-2
• MF: C₁₆H₈K₂N₂O₈S₂
• MW: 498.569923400879
• MDL: MFCD00067311
• CID: 119875
• PubChem ID: 87571598
• Update Time: 2025-04-18

Indigodisulfonic Acid Dipotassium Salt Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-sulfonicacid, 2-(1,3-dihydro-3-oxo-5-sulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-,potassium salt (1:2)
• Indigodisulfonic Acid Dipotassium Salt
• 1H-Indole-5-sulfonicacid, 2-(1,3-dihydro-3-oxo-5-sulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-,...
• INDIGODISULFONATE DIPOTASSIUM SALT
• dipotassium,(2E)-3-oxo-2-(3-oxo-5-sulfonato-1H-indol-2-ylidene)-1H-indole-5-sulfonate
• INDIGODISULFONIC ACID, K SALT
• 3,3'-Dioxo[Δ2,2'-biindoline]-5,5'-disulfonic acid dipotassium salt
• I0223
• dipotassium ion 3-oxo-2-(3-oxo-5-sulfonato-1H-indol-2-ylidene)-1H-indole-5-sulfonate
• Dipotassium (2E)-3-oxo-2-(3-oxo-5-sulfonato-1,3-dihydro-2H-indol-2-ylidene)-2,3-dihydro-1H-indole-5-sulfonate
• 28606-02-2
• dipotassium 3-oxo-2-(3-oxo-5-sulfonato-1H-indol-2-ylidene)-1H-indole-5-sulfonate
• DTXSID30648752
• dipotassium;2-(3-hydroxy-5-sulfonato-1H-indol-2-yl)-3-oxoindole-5-sulfonate
• MFCD00067311
• DTXSID70951272
• dipotassium;(2E)-3-oxo-2-(3-oxo-5-sulfonato-1H-indol-2-ylidene)-1H-indole-5-sulfonate
• 1H-Indole-5-sulfonic acid, 2-(1,3-dihydro-3-oxo-5-sulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, potassium salt (1:2)
• 13725-33-2
• AS-80254
• Dipotassium 3-oxo-2-(3-oxo-5-sulfonato-1,3-dihydro-2H-indol-2-ylidene)-2,3-dihydro-1H-indole-5-sulfonate
• D91106

• MDL： MFCD00067311
• Inchi： 1S/C16H10N2O8S2.2K/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;;/h1-6,17,19H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
• InChI Key： WUBUCCFHEHLHLF-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C1C=CC2=C(C=1)C(=C(C1C(C3C=C(C=CC=3N=1)S(=O)(=O)[O-])=O)N2)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 497.90000
• Monoisotopic Mass: 497.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 877
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197
• Surface Charge: 0
• Tautomer Count: 23
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: No data available
• Flash Point: No data available
• PSA: 189.36000
• LogP: 3.06060
• Color index: 73015
• Solubility: Not determined

Indigodisulfonic Acid Dipotassium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines
• Other Chemical Reagents Organic Metal Reagents
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